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Compound of Interest

Compound Name: Chabazite

Cat. No.: B1143428

Chabazite, a naturally occurring or synthetic zeolite, is a microporous crystalline
aluminosilicate. Due to its unique structural and chemical properties, including high ion-
exchange capacity and a well-defined pore structure, it finds application in various research
and industrial processes, such as catalysis, gas separation, and as an adsorbent for purifying
waste streams.[1] While generally considered non-hazardous, proper handling and disposal
are crucial to maintain a safe laboratory environment and ensure regulatory compliance.

Immediate Safety and Handling Precautions

Before disposal, it is essential to adhere to standard laboratory safety protocols when handling
chabazite. Although not classified as a hazardous substance, the fine dust can cause
respiratory, skin, and eye irritation.[2][3][4]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses or goggles, gloves, and a lab coat. In cases of significant dust generation, a NIOSH-
approved dust mask or respirator is recommended.[4]

¢ Ventilation: Handle chabazite in a well-ventilated area or under a fume hood to minimize
dust inhalation.[2]

» Spill Management: In case of a spill, sweep or shovel the solid material into a suitable
container for disposal. Avoid generating dust. Contain spills with dikes or absorbents to
prevent migration into sewers or streams.[2]
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Unused Chabazite Disposal Protocol

Unused chabazite is considered an inert and non-hazardous material.
o Containerization: Place the unused chabazite in a clearly labeled, sealed container.
e Waste Stream: Dispose of as non-hazardous solid waste.

e Disposal Method: The recommended disposal method for unused chabazite is landfilling.[2]
Always adhere to local, state, and federal regulations for solid waste disposal.[2][5] Do not
dispose of chabazite waste into the sewer system.[2]

Used Chabazite Disposal Protocol

The disposal of used chabazite is contingent on the nature of the substances it has adsorbed
or been in contact with. The user is responsible for characterizing the waste based on its use.

o Hazard Assessment: Determine if the chabazite has been used to adsorb or has come into
contact with any hazardous materials (e.g., heavy metals, toxic organic compounds,
radioactive substances).[6]

o Waste Characterization:

o Non-Hazardous Contaminants: If the adsorbed materials are non-hazardous, the
chabazite can typically be disposed of as non-hazardous solid waste via landfill, following
local regulations.

o Hazardous Contaminants: If the chabazite is contaminated with hazardous substances, it
must be treated as hazardous waste. The disposal protocol will be dictated by the nature
of the specific contaminants. Consult your institution's Environmental Health and Safety
(EHS) department for specific guidance on hazardous waste disposal.

o Containerization and Labeling: Place the used chabazite in a compatible, sealed waste
container. The container must be clearly labeled with the contents, including the name
"Chabazite" and a list of all adsorbed or mixed chemical contaminants.

o Disposal: Arrange for pickup and disposal through your institution's hazardous waste
management program.
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Summary of Chabazite Properties and Disposal

Information

Property

Description

Citation

Physical State

Solid (powder/granules)

[2]

GHS-US Classification

Not classified as hazardous

[2]7]

Primary Hazards

May cause respiratory tract,

skin, and eye irritation as dust.

[2]14]

Recommended Disposal for

Unused Chabazite

Landfill in accordance with

local/national regulations.

[2]

Sewer Disposal

Not recommended.

[2]

Disposal of Used Chabazite

Dependent on the adsorbed
contaminants. Treat as
hazardous waste if
contaminated with hazardous

materials.

[5](6]

Chabazite Disposal Workflow
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Start: Chabazite for Disposal
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End Disposal
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Caption: Logical workflow for the proper disposal of unused and used chabazite in a laboratory
setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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